Cas no 958-60-1 (2-Butanone 2,4-Dinitrophenylhydrazone)

• Product Name: 2-Butanone 2,4-Dinitrophenylhydrazone
• CAS No: 958-60-1
• MF: C₁₀H₁₂N₄O₄
• MW: 252.22668170929
• MDL: MFCD00191644
• CID: 807455
• PubChem ID: 13733
• Update Time: 2025-10-29

2-Butanone 2,4-Dinitrophenylhydrazone Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,2-(2,4-dinitrophenyl)hydrazone
• Ethyl Methyl Ketone 2,4-Dinitrophenylhydrazone
• 2-Butanone (MEK)-DNPH
• 2-Butanone 2,4-Dinitrophenylhydrazone
• 2-Butanone(DNPHDerivative)
• 2-Butanone-2,4-dinitrophenylhydrazone
• 2-Butanone-2,4-DNPH solution
• N-(butan-2-ylideneamino)-2,4-dinitroaniline
• Methyl Ethyl Ketone 2,4-Dinitrophenylhydrazone
• 1-(butan-2-ylidene)-2-(2,4-dinitrophenyl)hydrazine
• N-[(Z)-butan-2-ylideneamino]-2,4-dinitroaniline
• 2-Butanone 2,4-dinitrophenyl hydrazone
• ethyl methyl ketone-2,4-dinitrophenylhydrazone
• AKOS030227969
• DTXSID80871816
• WPWSANGSIWAACK-UHFFFAOYSA-N
• (2E)-2-Butanone (2,4-dinitrophenyl)hydrazone #
• (Z)-1-(butan-2-ylidene)-2-(2,4-dinitrophenyl)hydrazine
• Methylathylketon-2,4-dinitrophenylhydrazon
• SCHEMBL22261608
• 958-60-1
• E0439
• DB-260864
• 2-Butanone 2-(2,4-dinitrophenyl)hydrazone

• MDL： MFCD00191644
• Inchi： 1S/C10H12N4O4/c1-3-7(2)11-12-9-5-4-8(13(15)16)6-10(9)14(17)18/h4-6,12H,3H2,1-2H3
• InChI Key： WPWSANGSIWAACK-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NN=C(C)CC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 252.08600
• Monoisotopic Mass: 252.086
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 116
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.37
• Melting Point: 114.0 to 118.0 deg-C
• Boiling Point: 381.9 °C at 760 mmHg
• Flash Point: 2 °C
• Refractive Index: 1.604
• PSA: 116.03000
• LogP: 3.82020
• Solubility: Not determined

2-Butanone 2,4-Dinitrophenylhydrazone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H228-H315-H319
• Warning Statement： P210-P240-P241-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 1648 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36; S36/37; S16
• RTECS：EL8400000
• Hazardous Material Identification：
• PackingGroup：III
• Storage Condition：−20°C
• Risk Phrases：R36/37/38

Additional information on 2-Butanone 2,4-Dinitrophenylhydrazone

Chemical Profile of 2-Butanone 2,4-Dinitrophenylhydrazone (CAS No. 958-60-1)

2-Butanone 2,4-Dinitrophenylhydrazone, identified by its Chemical Abstracts Service (CAS) number 958-60-1, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic compound, characterized by its nitro and hydrazone functional groups, has garnered attention due to its versatile applications in synthetic chemistry, material science, and as an intermediate in the development of novel therapeutic agents.

The molecular structure of 2-Butanone 2,4-Dinitrophenylhydrazone consists of an acetylacetone backbone conjugated with a dinitrophenyl group via a hydrazone linkage. This unique arrangement imparts distinct chemical properties that make it a valuable reagent in various laboratory and industrial processes. The presence of multiple electron-withdrawing nitro groups enhances the electrophilicity of the aromatic ring, facilitating reactions such as nucleophilic substitution and coupling processes.

In recent years, 2-Butanone 2,4-Dinitrophenylhydrazone has been explored for its potential in medicinal chemistry. Researchers have leveraged its reactivity to synthesize complex molecules with pharmacological significance. For instance, studies have demonstrated its utility in constructing scaffolds for kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The compound’s ability to undergo facile functionalization allows chemists to modify its structure, tailoring it for specific biological targets.

One notable application of CAS No. 958-60-1 is in the field of coordination chemistry. The hydrazone moiety can act as a ligand for transition metals, forming stable complexes that exhibit catalytic activity. These metal-hydrazone complexes have been investigated for their role in organic transformations, including oxidation and reduction reactions, which are pivotal in industrial chemical synthesis. The dinitrophenyl group further enhances the compound’s coordination properties by providing additional binding sites for metal ions.

The synthesis of 2-Butanone 2,4-Dinitrophenylhydrazone typically involves the condensation of 2-butanone with 2,4-dinitrophenylhydrazine under controlled conditions. This reaction is highly sensitive to temperature and solvent choice, with polar aprotic solvents often yielding superior results. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making the compound more accessible for research applications.

Recent research has also highlighted the role of CAS No. 958-60-1 in materials science. Its photochemical properties have been studied for applications in organic electronics and photovoltaic devices. The nitro groups can be exploited to tune the energy levels of the molecule, making it suitable for use in light-emitting diodes (LEDs) and solar cells. Additionally, the compound’s stability under various environmental conditions has made it a candidate for advanced coatings and adhesives.

In conclusion, 2-Butanone 2,4-Dinitrophenylhydrazone (CAS No. 958-60-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it indispensable in pharmaceutical research, coordination chemistry, and materials science. As synthetic techniques continue to evolve, the potential uses of this compound are likely to expand further, driving innovation in both academic and industrial settings.